Cas no 2248214-89-1 ((2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine)

• Product Name: (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine
• CAS No: 2248214-89-1
• MF: C₇H₁₁F₄N
• MW: 185.162555932999
• CID: 6176478
• PubChem ID: 137941419
• Update Time: 2025-10-28

(2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6506883
• 2248214-89-1
• (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine

• Inchi： 1S/C7H11F4N/c1-4(3-12)5-2-6(8,9)7(5,10)11/h4-5H,2-3,12H2,1H3/t4-,5?/m1/s1
• InChI Key： TZPKZKNPYKSSTL-CNZKWPKMSA-N
• SMILES： FC1(C(CC1[C@H](C)CN)(F)F)F

Computed Properties

• Exact Mass: 185.08276200g/mol
• Monoisotopic Mass: 185.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine

Introduction to (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine (CAS No. 2248214-89-1)

(2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine (CAS No. 2248214-89-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its chiral center and the presence of a tetrafluorocyclobutyl group, which imparts distinct chemical and biological properties.

The tetrafluorocyclobutyl moiety in (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine is particularly noteworthy for its influence on the compound's stability and reactivity. Fluorine atoms are known for their high electronegativity and strong electron-withdrawing effects, which can significantly alter the electronic environment around the molecule. This property makes the compound highly resistant to degradation and enhances its potential for use in various pharmaceutical formulations.

Recent studies have explored the pharmacological properties of (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine. One notable area of research is its potential as a neuroprotective agent. Preliminary in vitro and in vivo experiments have shown that this compound can effectively reduce oxidative stress and inhibit neuroinflammation, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective effects, (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine has also been investigated for its anti-inflammatory properties. Research has demonstrated that it can modulate the activity of key inflammatory mediators such as cytokines and chemokines. This makes it a potential therapeutic option for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The chiral nature of (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine is another critical aspect that has been extensively studied. Chirality plays a crucial role in drug design and development because enantiomers can exhibit different biological activities. The (S)-enantiomer of this compound has shown superior efficacy compared to its (R)-counterpart in several preclinical models. This enantioselectivity highlights the importance of stereochemistry in optimizing the therapeutic potential of new drug candidates.

From a synthetic perspective, the preparation of (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine involves multi-step processes that require precise control over reaction conditions to ensure high enantiomeric purity. Advanced techniques such as asymmetric synthesis and chiral catalysis have been employed to achieve this goal. These methods not only enhance the yield and purity of the final product but also reduce the environmental impact associated with traditional synthetic routes.

The pharmaceutical industry is increasingly interested in compounds like (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine due to their potential to address unmet medical needs. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various therapeutic areas. Early results have been promising, with reports indicating good tolerability and favorable pharmacokinetic profiles.

In conclusion, (2S)-2-(2,2,3,3-Tetrafluorocyclobutyl)propan-1-amine (CAS No. 2248214-89-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development as a potential therapeutic agent.